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Compound of Interest

Compound Name: Metolachlor-d11
CAS No.: 1632119-30-2
Cat. No.: B15553620
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Application Note & Protocol
Audience: Researchers, scientists, and drug development professionals.
Introduction:

Metolachlor is a widely used herbicide, and its presence in environmental samples is a
significant concern. Accurate quantification of Metolachlor in complex matrices such as soill,
water, and sediment is crucial for environmental monitoring and risk assessment. The use of a
stable isotope-labeled internal standard, such as Metolachlor-d11, is a well-established
analytical technique to improve the accuracy and precision of these measurements. This
document provides a detailed protocol for the preparation of Metolachlor-d11 standard
solutions and the procedure for spiking environmental samples.

Data Presentation

A summary of typical quantitative data for the analysis of Metolachlor using a deuterated
internal standard is presented below. Please note that specific performance metrics can vary
depending on the laboratory, instrumentation, and matrix characteristics.
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Parameter Water Soil Sediment

Typical Spiking

) 0.1-10 ug/L 10 - 100 pg/kg 10 - 100 pg/kg
Concentration
Recovery (%) 90 - 110% 80 - 120% 75 - 115%
Limit of Detection 0.01-0.1 ug/L 0.1-1 pg/k 0.2 - 2 pg/k
(LOD) . -4 Hg . Ha/Kg . Ha/Kg
Limit of Quantification
0.05- 0.5 pg/L 0.5-5 pg/kg 1-10 pg/kg

(LOQ)

Experimental Protocols

This section details the necessary steps for preparing Metolachlor-d11 standards and spiking
them into various environmental samples.

Materials and Reagents

e Metolachlor-d11 certified reference material
e Methanol (HPLC or pesticide residue grade)
e Deionized water (18 MQ-cm)

o Volumetric flasks (Class A)

e Micropipettes and tips

o Vortex mixer

e Analytical balance

Preparation of Metolachlor-d11 Standard Solutions

1. Primary Stock Solution (100 pg/mL):

o Accurately weigh approximately 10 mg of Metolachlor-d11 standard into a 100 mL
volumetric flask.
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Dissolve the standard in methanol and bring the volume to the mark.
Stopper the flask and mix thoroughly.
This primary stock solution should be stored at -20°C in an amber glass vial.
. Intermediate Stock Solution (10 pg/mL):
Pipette 10 mL of the 100 pg/mL primary stock solution into a 100 mL volumetric flask.
Dilute to the mark with methanol.
Mix the solution thoroughly.
Store at 4°C in an amber glass vial.
. Working Spiking Solution (1 pg/mL):
Pipette 10 mL of the 10 pg/mL intermediate stock solution into a 100 mL volumetric flask.
Dilute to the mark with methanol.

This working solution is used to spike the environmental samples. Store at 4°C and prepare
fresh as needed for each batch of samples.

Sample Spiking Procedures

1. Water Samples:

e For a 100 mL water sample, add 100 pL of the 1 pg/mL working spiking solution to achieve a
final concentration of 1 pg/L.

e The spiking volume can be adjusted to achieve the desired final concentration based on the
expected levels of Metolachlor in the samples.

o Immediately after spiking, cap the sample container and vortex for at least 30 seconds to
ensure thorough mixing.
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» Allow the spiked sample to equilibrate for at least 30 minutes at room temperature before
proceeding with extraction.

2. Soil and Sediment Samples:

o Weigh approximately 10 g of the homogenized soil or sediment sample into an appropriate
extraction vessel.

e Add 100 pL of the 1 pg/mL working spiking solution directly onto the sample. This will result
in a concentration of 10 pg/kg.

e The spiking volume can be adjusted based on the sample weight and desired final
concentration.

e Thoroughly mix the spiked sample using a vortex mixer or by vigorous shaking for at least 1
minute to ensure even distribution of the internal standard.

o Allow the spiked sample to equilibrate for at least 1 hour at room temperature before
extraction. This allows for the interaction of the internal standard with the sample matrix.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for spiking environmental samples with
Metolachlor-d11 and subsequent analysis.
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» To cite this document: BenchChem. [Protocol for Spiking Metolachlor-d11 in Environmental
Samples]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553620/docs#protocol-for-spiking-metolachlor-
d11-in-environmental-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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